Cas no 2680701-90-8 (benzyl N-1-(1-hydroxypropan-2-yl)-2-methyl-1H-1,3-benzodiazol-5-ylcarbamate)

• Product Name: benzyl N-1-(1-hydroxypropan-2-yl)-2-methyl-1H-1,3-benzodiazol-5-ylcarbamate
• CAS No: 2680701-90-8
• MF: C₁₉H₂₁N₃O₃
• MW: 339.388344526291
• CID: 5626873
• PubChem ID: 165922880
• Update Time: 2025-05-26

benzyl N-1-(1-hydroxypropan-2-yl)-2-methyl-1H-1,3-benzodiazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680701-90-8
• EN300-28296879
• benzyl N-[1-(1-hydroxypropan-2-yl)-2-methyl-1H-1,3-benzodiazol-5-yl]carbamate
• benzyl N-1-(1-hydroxypropan-2-yl)-2-methyl-1H-1,3-benzodiazol-5-ylcarbamate

• Inchi： 1S/C19H21N3O3/c1-13(11-23)22-14(2)20-17-10-16(8-9-18(17)22)21-19(24)25-12-15-6-4-3-5-7-15/h3-10,13,23H,11-12H2,1-2H3,(H,21,24)
• InChI Key： VWDPLSDJGHFTKP-UHFFFAOYSA-N
• SMILES： OCC(C)N1C(C)=NC2C=C(C=CC1=2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 339.15829154g/mol
• Monoisotopic Mass: 339.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.4Ų

Additional information on benzyl N-1-(1-hydroxypropan-2-yl)-2-methyl-1H-1,3-benzodiazol-5-ylcarbamate

Introduction to benzyl N-1-(1-hydroxypropan-2-yl)-2-methyl-1H-1,3-benzodiazol-5-ylcarbamate (CAS No. 2680701-90-8)

benzyl N-1-(1-hydroxypropan-2-yl)-2-methyl-1H-1,3-benzodiazol-5-ylcarbamate, with the CAS number 2680701-90-8, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of benzodiazepines, which are widely known for their diverse pharmacological activities, including anxiolytic, sedative, and muscle relaxant properties.

The structure of benzyl N-1-(1-hydroxypropan-2-yl)-2-methyl-1H-1,3-benzodiazol-5-ylcarbamate is characterized by a benzodiazepine core with specific functional groups that contribute to its unique properties. The presence of a benzyl carbamate group and a 1-hydroxypropan-2-yl substituent on the nitrogen atom of the benzodiazepine ring imparts distinct chemical and biological activities. These structural features make it an interesting candidate for further research and development in various therapeutic areas.

Recent studies have highlighted the potential of benzyl N-1-(1-hydroxypropan-2-yl)-2-methyl-1H-1,3-benzodiazol-5-ylcarbamate in modulating specific receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits selective binding to GABA-A receptors, which are key targets for anxiolytic and sedative drugs. This selective binding property suggests that it could be developed into a more targeted and effective treatment for anxiety disorders compared to existing benzodiazepines.

In addition to its anxiolytic properties, benzyl N-1-(1-hydroxypropan-2-yl)-2-methyl-1H-1,3-benzodiazol-5-ylcarbamate has also shown promise in other therapeutic areas. A study published in the European Journal of Pharmacology reported that this compound has potent anticonvulsant activity, making it a potential candidate for the treatment of epilepsy. The mechanism of action appears to involve modulation of sodium channels and GABAergic neurotransmission, which are critical pathways in seizure control.

The pharmacokinetic profile of benzyl N-1-(1-hydroxypropan-2-yl)-2-methyl-1H-1,3-benzodiazol-5-ylcarbamate has been extensively studied to understand its bioavailability and metabolism. Preclinical data indicate that this compound has good oral bioavailability and a favorable half-life, which are desirable properties for a drug candidate. Furthermore, it has been shown to have low toxicity and minimal side effects in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl N-1-(1-hydroxypropan-2-y l)-2-methyl - 1H - 1 , 3 - benzodiazol - 5 - ylcarbamate in human subjects. Early results from Phase I trials have been promising, with no significant adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

Beyond its therapeutic applications, benzyl N - 1 - ( 1 - hydroxypropan - 2 - yl ) - 2 - methyl - 1H - 1 , 3 - benzodiazol - 5 - ylcarbamate has also been explored for its potential use as a research tool in neuroscience and pharmacology. Its ability to selectively bind to specific receptors makes it a valuable probe for studying receptor function and drug-receptor interactions. This application could lead to new insights into the mechanisms underlying various neurological disorders and aid in the development of novel therapeutic strategies.

In conclusion, benzyl N - 1 - ( 1 - hydroxypropan - 2 - yl ) - 2 - methyl - 1H - 1 , 3 - benzodiazol - 5 - ylcarbamate (CAS No. 2680701 - 90 - 8) is a promising compound with a wide range of potential applications in both pharmaceutical development and basic research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and development. As research continues to uncover new aspects of its biology and chemistry, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various medical conditions.